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Compound of Interest

Compound Name: Lonazolac

Cat. No.: B1214889

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of Lonazolac-calcium (Lonazolac-Ca), a non-steroidal anti-inflammatory drug
(NSAID). The information presented herein is intended to support research, development, and
formulation activities by providing key data and experimental methodologies.

Chemical Identity and Structure

Lonazolac-calcium is the calcium salt of Lonazolac. Its chemical name is calcium bis(2-[3-(4-
chlorophenyl)-1-phenylpyrazol-4-yllacetate). The structural representation of Lonazolac-
calcium is provided below.

Table 1: Chemical Identity of Lonazolac and Lonazolac-Calcium
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Parameter Lonazolac Lonazolac-Calcium

calcium bis(2-[3-(4-
2-[3-(4-chlorophenyl)-1-
IUPAC Name ) ) chlorophenyl)-1-phenylpyrazol-
phenylpyrazol-4-yl]acetic acid
4-yllacetate)

CAS Number 53808-88-1 75821-71-5
Molecular Formula C17H13CIN202 C34H24CaCl2N4Oa4
Molecular Weight 312.75 g/mol 663.56 g/mol [1]

Physicochemical Properties

The physicochemical properties of an active pharmaceutical ingredient (API) are critical
determinants of its biopharmaceutical performance, including its absorption, distribution,
metabolism, and excretion (ADME) profile.
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Active Pharmaceutical Ingredient
(Lonazolac-Ca)

Polymorphism

Y

Stability

Bioavailability

Solubility Permeability
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Add excess Lonazolac-Ca
to solvent

Equilibrate at constant Prepare Lonazolac-Ca solutions
temperature with agitation in buffers of varying pH

Separate solid and liquid phases Measure UV absorbance spectrum
(centrifugation/filtration) for each solution

Quantify Lonazolac-Ca in the Plot absorbance at a specific
supernatantffiltrate (e.g., HPLC-UV) wavelength vs. pH

Calculate saturation solubilit DISHEITE [E SO 17
y inflection point of the sigmoid curve
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Expose Lonazolac-Ca to stress conditions
(acid, base, oxidation, heat, light)

'

Crystallize Lonazolac-Ca from Analyze stressed samples at time points
various solvents and conditions using a stability-indicating HPLC method

: '

( Identify and characterize

major degradation products

: '

Analyze data to |dent|fy Determlne degradation pathways
d|fferent polymorphic forms and kinetics

© o

Click to download full resolution via product page

(Characterize solids by XRPD, DSC, TGA)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1214889#physicochemical-properties-of-lonazolac-
ca]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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